Cas no 2229330-73-6 (tert-butyl N-1-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ylcarbamate
• CAS No: 2229330-73-6
• MF: C₁₀H₁₆F₆N₂O₂
• MW: 310.236663818359
• CID: 6092730
• PubChem ID: 165622170
• Update Time: 2025-08-05

tert-butyl N-1-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ylcarbamate
• 2229330-73-6
• EN300-1890422
• tert-butyl N-[1-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-yl]carbamate

• Inchi： 1S/C10H16F6N2O2/c1-8(2,3)20-7(19)18-5(4-17)6(9(11,12)13)10(14,15)16/h5-6H,4,17H2,1-3H3,(H,18,19)
• InChI Key： RUJMKSLGUIJLTJ-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C(CN)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 310.11159673g/mol
• Monoisotopic Mass: 310.11159673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2229330-73-6 and Product Name: Tert-butyl N-1-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ylcarbamate

The compound with the CAS number 2229330-73-6 and the product name Tert-butyl N-1-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups that contribute to its distinctive chemical properties, making it a subject of intense study and exploration.

At the core of this compound's identity is its molecular formula, which includes a tert-butyl group, an amino group, a trifluoromethyl group, and a carbamate moiety. Each of these components plays a critical role in determining the compound's reactivity, solubility, and biological activity. The presence of the tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. Meanwhile, the amino group serves as a nucleophilic center, enabling various chemical modifications and functionalizations. The incorporation of both trifluoromethyl and carbamate groups enhances the compound's lipophilicity and metabolic stability, respectively, which are crucial factors in drug design.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated compounds in drug development. The trifluoromethyl group, in particular, has been extensively studied for its ability to modulate pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. In the case of Tert-butyl N-1-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ylcarbamate, the strategic placement of this group contributes to its overall efficacy and selectivity. This has been observed in various preclinical studies where fluorinated analogs have demonstrated improved pharmacological profiles compared to their non-fluorinated counterparts.

The carbamate moiety in this compound also plays a pivotal role in its chemical behavior. Carbamates are known for their versatility in medicinal chemistry, often serving as intermediates in the synthesis of more complex molecules. They can exhibit both hydrolytic and decarboxylation tendencies depending on the reaction conditions, allowing for diverse synthetic pathways. In the context of Tert-butyl N-1-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ylcarbamate, the carbamate group may facilitate further derivatization or serve as a key interaction point with biological targets. This flexibility makes it an attractive scaffold for designing novel therapeutic agents.

Current research in the field of drug discovery increasingly emphasizes the development of targeted therapies with high specificity and minimal side effects. The unique combination of functional groups in Tert-butyl N-1-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ylcarbamate aligns well with these goals. Studies have shown that compounds incorporating both amino and carbamate functionalities can interact with biological targets in multiple ways, potentially leading to enhanced therapeutic effects. For instance, such compounds may act as competitive inhibitors or modulators of enzyme activity, which is a common strategy in drug design.

The influence of fluorine atoms on electronic properties has also been a subject of interest. The presence of multiple fluorine atoms in this compound can lead to significant electronic effects that influence its reactivity and binding interactions. These effects can be harnessed to fine-tune the pharmacological properties of drug candidates. For example, electron-withdrawing fluorine atoms can increase the acidity or basicity of adjacent functional groups, thereby altering the compound's overall behavior in biological systems.

In conclusion,Tert-butyl N-1-amino-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ylcarbamate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and functional groups make it a versatile molecule with potential applications across multiple therapeutic areas. As our understanding of fluorinated compounds continues to evolve,CAS No. 2229330-73-6 may pave the way for innovative drug development strategies that leverage its distinct chemical properties.